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Compound of Interest

Compound Name: DL-5-Hydroxylysine hydrochloride

Cat. No.: B555914 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, step-by-step procedures for the safe disposal of DL-5-
Hydroxylysine hydrochloride, ensuring compliance with safety regulations and minimizing

environmental impact.

DL-5-Hydroxylysine hydrochloride is a non-essential amino acid found primarily in collagen.

[1] While its toxicological properties have not been fully investigated, it is categorized as a

substance that may cause eye, skin, and respiratory tract irritation.[2] Therefore, cautious

handling and disposal are imperative.

Essential Chemical Information
A summary of key quantitative data for DL-5-Hydroxylysine hydrochloride is presented

below for easy reference.
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Property Value

CAS Number 13204-98-3

Molecular Formula C₆H₁₄N₂O₃ · HCl

Molecular Weight 198.65 g/mol

Appearance White powder[2]

Melting Point 225 °C (decomposes)

Solubility Soluble in PBS (pH 7.2) at ≥10 mg/ml[3]

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the disposal of DL-5-
Hydroxylysine hydrochloride. This process is designed to be straightforward and to prioritize

safety at every step.

Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure you

are wearing appropriate PPE. This includes:

NIOSH-approved N95 dust mask[4]

Safety eyeshields[4]

Chemical-resistant gloves[4]

Containment of Spills: In the event of a spill, immediately clean it up while observing all

safety precautions.

Avoid generating dust.[2]

Sweep up or absorb the material.[2]

Place the spilled material into a suitable, clean, dry, and closed container labeled for

disposal.[2]

Preparation for Disposal:
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For unused or waste DL-5-Hydroxylysine hydrochloride, ensure it is in a securely

closed container.[2]

The container must be clearly and accurately labeled as "Waste DL-5-Hydroxylysine
hydrochloride."

Waste Stream Management:

Do not empty DL-5-Hydroxylysine hydrochloride into drains or dispose of it with general

laboratory trash.[5]

This chemical waste should be segregated into categories that can be handled separately

by your institution's waste management facility.[5]

Consultation and Final Disposal:

The final and most critical step is to consult with your institution's Environmental Health

and Safety (EHS) office or a designated local waste disposal expert.[5] They will provide

specific instructions based on local, state, and federal regulations.

Handle contaminated packaging in the same manner as the substance itself.[5]

Completely empty packages may be recycled if non-contaminated.[5]

Disposal Decision Workflow
The following diagram illustrates the logical workflow for the proper disposal of DL-5-
Hydroxylysine hydrochloride, from initial handling to final disposition.
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Start: Need to Dispose of
DL-5-Hydroxylysine hydrochloride

Step 1: Wear Appropriate PPE
(Gloves, Eyeshields, Dust Mask)

Is it a spill?

Step 2: Clean Up Spill
- Avoid dust generation

- Place in a sealed container

Yes

Step 3: Prepare for Disposal
- Ensure waste is in a sealed,

labeled container

No

Step 4: Segregate Waste
- Do not mix with other waste streams

- Do not dispose in sink or trash

Step 5: Consult EHS or
Waste Disposal Expert

End: Follow Expert Guidance
for Final Disposal

Click to download full resolution via product page

Caption: Disposal workflow for DL-5-Hydroxylysine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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